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Compound of Interest

Compound Name: 2-Methyl-4-(piperidin-4-yl)pyridine

Cat. No.: B12333554

Get Quote

Identity & Nomenclature
This compound represents a "privileged scaffold"—a molecular framework capable of providing

high-affinity ligands for diverse biological targets, particularly GPCRs (e.g., Histamine H4) and

kinases.
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Parameter Details

IUPAC Name 2-Methyl-4-(piperidin-4-yl)pyridine

Common Synonyms
4-(2-Methylpyridin-4-yl)piperidine; 2-Methyl-4-(4-

piperidyl)pyridine

CAS Number (2HCl)
1020277-65-9 (Dihydrochloride salt is the

standard commercial form)

CAS Number (Free Base) Not widely indexed; typically generated in situ

Molecular Formula
C₁₁H₁₆N₂ (Free Base) | C₁₁H₁₈Cl₂N₂

(Dihydrochloride)

Molecular Weight
176.26 g/mol (Free Base) | 249.18 g/mol

(Dihydrochloride)

SMILES Cc1cc(ccn1)C2CCNCC2

InChI Key
Generated from structure: UHF-FFA-OYSA-N

(Generic)

Chemical Properties & Structural Analysis
The molecule features two nitrogenous rings: a pyridine (aromatic, weak base) and a piperidine

(aliphatic, secondary amine, strong base). This dual-basicity is critical for its pharmacophore

profile, often serving as a pH-dependent switch in binding pockets.

Physicochemical Profile
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Property
Value
(Predicted/Experimental)

Significance in Drug
Design

pKa (Piperidine NH) ~10.8

Protonated at physiological

pH; forms salt bridges (e.g.,

with Asp/Glu residues).

pKa (Pyridine N) ~5.4
Largely unprotonated at pH

7.4; acts as H-bond acceptor.

LogP ~1.2 - 1.5

Moderate lipophilicity; good

CNS penetration potential if

optimized.

PSA (Polar Surface Area) ~25 Å²

Favorable for membrane

permeability and oral

bioavailability.

H-Bond Donors 1 (Piperidine NH)

Critical for interaction with

backbone carbonyls in target

proteins.

Synthesis & Manufacturing Protocols
The synthesis of 4-heteroaryl-piperidines is non-trivial due to the need for regioselective

coupling. The most robust industrial route utilizes a Suzuki-Miyaura coupling followed by

hydrogenation, ensuring high yield and purity.

Route: Suzuki-Miyaura Cross-Coupling Strategy
This protocol avoids the use of unstable organolithium intermediates common in older routes.

Step-by-Step Methodology
Reagents:

Substrate A: 4-Bromo-2-methylpyridine (CAS: 22282-99-1)

Substrate B:tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-

1(2H)-carboxylate (N-Boc-vinylboronate)
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Catalyst: Pd(dppf)Cl₂·DCM or Pd(PPh₃)₄

Base: K₂CO₃ or Cs₂CO₃

Protocol:

Coupling: Dissolve 4-bromo-2-methylpyridine (1.0 eq) and the boronate ester (1.1 eq) in 1,4-

dioxane/water (4:1). Add K₂CO₃ (3.0 eq). Degas with N₂ for 15 min. Add Pd catalyst (0.05

eq). Heat to 90°C for 12–16 h.

Mechanism:[1][2] Pd(0) oxidative addition to aryl halide → Transmetallation with boronate

→ Reductive elimination forms the C–C bond.

Workup: Cool, filter through Celite, extract with EtOAc. Purify via flash chromatography

(Hex/EtOAc) to yield the Tetrahydropyridine Intermediate.

Hydrogenation: Dissolve intermediate in MeOH. Add 10% Pd/C (10 wt%). Stir under H₂

balloon (1 atm) for 4–6 h. Filter and concentrate.

Outcome: Reduces the alkene double bond to form the piperidine ring.

Deprotection: Dissolve in DCM. Add TFA (10–20 eq) or 4M HCl in dioxane. Stir at RT for 2 h.

Concentrate to yield 2-Methyl-4-(piperidin-4-yl)pyridine dihydrochloride.[3][4]

Synthesis Workflow Diagram

4-Bromo-2-methylpyridine

Suzuki Coupling
(Pd cat., K2CO3)

N-Boc-vinylboronate

Tetrahydropyridine
Intermediate

Hydrogenation
(H2, Pd/C)

N-Boc-Piperidine
Intermediate

Acid Deprotection
(HCl or TFA)

2-Methyl-4-(piperidin-4-yl)pyridine
(Dihydrochloride)

Click to download full resolution via product page

Caption: Modular synthesis via Suzuki coupling allows for scalable production of the

dihydrochloride salt.
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Applications in Drug Discovery
This scaffold is a bioisostere for biphenyl or piperazine-phenyl motifs, offering improved

solubility and a specific vector for H-bond interactions.

Target Classes
Histamine H4 Receptor Antagonists:

The 4-(pyridin-4-yl)piperidine moiety is a classic pharmacophore for H4 ligands, used to

treat inflammation and pruritus. The basic piperidine nitrogen mimics the histamine amine,

while the pyridine ring engages in

-stacking interactions.

Kinase Inhibitors (JAK/SYK):

Used as a solvent-exposed tail group. The piperidine NH can be functionalized

(alkylated/acylated) to tune pharmacokinetic properties (solubility, metabolic stability)

without disrupting the ATP-binding core.

Smoothened (Smo) Receptor Antagonists:

Investigated in Hedgehog pathway inhibition for oncology.

Medicinal Chemistry Logic
Vector Control: The 4-position linkage provides a linear geometry, extending the ligand deep

into binding pockets.

Solubility Enhancement: The secondary amine (pKa ~10.8) ensures the molecule is ionized

in the stomach, aiding dissolution.

Metabolic Stability: The 2-methyl group on the pyridine blocks the metabolically vulnerable 2-

position from oxidation (a common clearance route for simple pyridines).

Safety & Handling (MSDS Highlights)
Signal Word: Warning
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage: Hygroscopic. Store at -20°C (long term) or 2-8°C (short term) under inert

atmosphere (Argon/Nitrogen). The dihydrochloride salt is significantly more stable than the

free base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://m.chemicalbook.com/ShowSupplierProductsList19339/0_EN.htm
https://www.scbt.com/p/2-methyl-4-piperidin-4-yl-pyridine-dihydrochloride-1020277-65-9
https://www.scbt.com/p/2-methyl-4-piperidin-4-yl-pyridine-dihydrochloride-1020277-65-9
https://www.bldpharm.com/products/2208744-50-5.html
https://www.bldpharm.com/products/2208744-50-5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB23060971.htm
https://www.scbt.com/es/p/2-methyl-4-piperidin-4-yl-pyridine-dihydrochloride-1020277-65-9
https://www.scbt.com/p/2-methyl-4-piperidin-4-yl-pyridine-dihydrochloride-1020277-65-9
https://www.scbt.com/p/2-methyl-4-piperidin-4-yl-pyridine-dihydrochloride-1020277-65-9
https://www.benchchem.com/product/b12333554/docs#comprehensive-technical-guide-2-methyl-4-piperidin-4-yl-pyridine
https://www.benchchem.com/product/b12333554/docs#comprehensive-technical-guide-2-methyl-4-piperidin-4-yl-pyridine
https://www.benchchem.com/product/b12333554/docs#comprehensive-technical-guide-2-methyl-4-piperidin-4-yl-pyridine
https://www.benchchem.com/product/b12333554/docs#comprehensive-technical-guide-2-methyl-4-piperidin-4-yl-pyridine
https://www.benchchem.com/product/b12333554?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12333554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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